Cas no 104516-55-4 (Isoxazole,3-methyl-5-(2-thienyl)-)

• Product Name: Isoxazole,3-methyl-5-(2-thienyl)-
• CAS No: 104516-55-4
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 126259
• PubChem ID: 13614101
• Update Time: 2025-04-18

Isoxazole,3-methyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-methyl-5-(2-thienyl)-
• Isoxazole, 3-methyl-5-(2-thienyl)- (9CI)
• 104516-55-4
• 3-methyl-5-(thiophen-2-yl)isoxazole
• SCHEMBL4140152
• AKOS006286462
• 3-methyl-5-thiophen-2-yl-1,2-oxazole

• Inchi： 1S/C8H7NOS/c1-6-5-7(10-9-6)8-3-2-4-11-8/h2-5H,1H3
• InChI Key： ZVNKKAJCEFLZPE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C)=NO1

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles